Cas no 1851503-92-8 (Sodium 2-(pyridin-4-yl)ethane-1-sulfinate)

• Product Name: Sodium 2-(pyridin-4-yl)ethane-1-sulfinate
• CAS No: 1851503-92-8
• MF: C₇H₈NNaO₂S
• MW: 193.198691368103
• CID: 6271774
• PubChem ID: 130765555
• Update Time: 2025-06-13

Sodium 2-(pyridin-4-yl)ethane-1-sulfinate Chemical and Physical Properties

Names and Identifiers

• Sodium 2-(pyridin-4-yl)ethane-1-sulfinate
• Sodium2-(pyridin-4-yl)ethane-1-sulfinate
• 1851503-92-8
• EN300-724180

• Inchi： 1S/C7H9NO2S.Na/c9-11(10)6-3-7-1-4-8-5-2-7;/h1-2,4-5H,3,6H2,(H,9,10);/q;+1/p-1
• InChI Key： NCZGQKXUZZJOSD-UHFFFAOYSA-M
• SMILES： S(CCC1C=CN=CC=1)(=O)[O-].[Na+]

Computed Properties

• Exact Mass: 193.01734395g/mol
• Monoisotopic Mass: 193.01734395g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 139
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 72.2Ų

Additional information on Sodium 2-(pyridin-4-yl)ethane-1-sulfinate

Comprehensive Overview of Sodium 2-(pyridin-4-yl)ethane-1-sulfinate (CAS No. 1851503-92-8)

Sodium 2-(pyridin-4-yl)ethane-1-sulfinate (CAS No. 1851503-92-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties and versatile applications. This compound, characterized by its pyridine ring and sulfinate functional group, serves as a critical intermediate in the synthesis of various bioactive molecules. Researchers and industry professionals are increasingly exploring its potential in drug development, particularly in the design of small-molecule inhibitors and metal-chelating agents.

The growing interest in Sodium 2-(pyridin-4-yl)ethane-1-sulfinate aligns with current trends in precision medicine and green chemistry. As the demand for sustainable synthetic routes rises, this compound's role in catalytic reactions and ligand design has become a focal point. Its ability to act as a mild reducing agent and stabilizer in aqueous solutions makes it valuable for bioconjugation and nanomaterial synthesis, addressing key challenges in modern chemistry.

One of the most frequently asked questions about Sodium 2-(pyridin-4-yl)ethane-1-sulfinate revolves around its solubility and stability under different conditions. Studies confirm its high solubility in polar solvents such as water and methanol, which enhances its utility in aqueous-phase reactions. Additionally, its thermal stability up to 150°C makes it suitable for high-temperature applications, a feature highly sought after in industrial-scale processes.

In the context of drug discovery, Sodium 2-(pyridin-4-yl)ethane-1-sulfinate is often discussed alongside kinase inhibitors and proteolysis-targeting chimeras (PROTACs). Its pyridyl moiety enables efficient binding to transition metals, facilitating the development of metal-based therapeutics. This aligns with the rising popularity of targeted cancer therapies, where researchers leverage its properties to design selective enzyme modulators.

From an environmental perspective, the compound's low toxicity profile and biodegradability contribute to its appeal in green synthesis. As regulatory bodies emphasize eco-friendly alternatives, Sodium 2-(pyridin-4-yl)ethane-1-sulfinate is increasingly adopted in benign-by-design strategies. Its compatibility with microwave-assisted synthesis further reduces energy consumption, addressing the global push for sustainable manufacturing.

In summary, Sodium 2-(pyridin-4-yl)ethane-1-sulfinate (CAS No. 1851503-92-8) represents a multifaceted compound with broad applications in pharmaceuticals, materials science, and catalysis. Its alignment with contemporary research priorities, such as sustainability and targeted therapy, ensures its continued relevance in scientific and industrial advancements.